N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-ethoxybenzamide
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Description
N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-ethoxybenzamide is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Impurity Analysis
Research has identified and characterized impurities in bulk drug batches of Repaglinide, an anti-diabetic drug, using ultra-performance liquid chromatography (UPLC) and other analytical techniques. The study elucidated the chemical structures of seven novel impurities, contributing to the understanding of drug purity and stability, which is essential for ensuring drug safety and efficacy (Kancherla et al., 2018).
Synthesis and Characterization of Novel Compounds
A study on the synthesis and characterization of novel aromatic polyimides introduced new compounds synthesized by polymerizing certain diamines with various dianhydrides. This research contributes to the development of materials with potential applications in electronics and coatings due to their solubility in organic solvents and thermal stability (Butt et al., 2005).
Development of Endothelin Receptor Antagonists
Research into endothelin receptor antagonists has led to the development of novel compounds without the benzodioxole group, previously common in such antagonists. This work is significant for therapeutic applications, particularly in treating conditions related to endothelin receptors, showcasing innovation in medicinal chemistry (Tasker et al., 1997).
Photocyclization of Derivatives for Photochromic Properties
A study on 1,2-bis(benzo[b]thiophen-3-yl)ethene derivatives revealed their thermally irreversible and fatigue-resistant photochromic properties. This research provides insights into materials science, especially in developing new materials for optical storage, photo-switching devices, and smart coatings (Uchida et al., 1990).
Novel 4-Thiazolidinone Derivatives as Anticonvulsants
A series of 4-thiazolidinone derivatives were synthesized and evaluated for their anticonvulsant activity, identifying compounds with significant effects in preclinical models. This research underscores the potential of 4-thiazolidinone derivatives in developing new treatments for epilepsy and related disorders (Faizi et al., 2017).
Properties
IUPAC Name |
N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-3-23-14-7-5-13(6-8-14)18(22)21-19-16(11-20)15-10-12(2)4-9-17(15)24-19/h5-8,12H,3-4,9-10H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVODWYHCZBEJPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC(C3)C)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.